Cas no 22162-15-8 ((2-Methyl-4-nitrophenyl)methanol)

(2-Methyl-4-nitrophenyl)methanol Properties

Names and Identifiers

• Benzenemethanol,2-methyl-4-nitro-
• (2-methyl-4-nitro-phenyl)methanol
• 2-methyl-4-nitroBenzenemethanol
• (2-Methyl-4-nitrophenyl)Methanol
• 2-Methyl-4-nitrobenzyl alcohol
• Benzylalcohol, 2-methyl-4-nitro-
• BENZENEMETHANOL, 2-METHYL-4-NITRO-
• PXSWIWNWHAUARP-UHFFFAOYSA-N
• (2-Methyl-4-nitro-phenyl)-methanol
• AB65921
• AK199017
• AB0097806
• (2-methyl-4-nitrophenyl)methanol
• MFCD12755934
• SCHEMBL695751
• EN300-7832790
• DTXSID20612649
• FT-0715870
• 22162-15-8
• Benzenemethanol, 2-methyl-4-nitro-
• CS-0044977
• SY058086
• AKOS026674167
• XAA16215
• AS-43971
• DA-25875
• +Expand

• MDL： MFCD12755934
• InChIKey： PXSWIWNWHAUARP-UHFFFAOYSA-N
• Inchi： 1S/C8H9NO3/c1-6-4-8(9(11)12)3-2-7(6)5-10/h2-4,10H,5H2,1H3
• SMILES： O([H])C([H])([H])C1C([H])=C([H])C(=C([H])C=1C([H])([H])[H])[N+](=O)[O-]

Computed Properties

• Exact Mass: 167.05827
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 167.058243149g/mol
• Heavy Atom Count: 12
• Complexity: 166
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.7
• Topological Polar Surface Area: 66

Experimental Properties

• PSA: 63.37
• Density: 1.272